Cas no 631-57-2 (acetyl cyanide)

• Product Name: acetyl cyanide
• CAS No: 631-57-2
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• MDL: MFCD00001838
• CID: 505383
• PubChem ID: 69430
• Update Time: 2025-04-19

acetyl cyanide Chemical and Physical Properties

Names and Identifiers

• Propanenitrile, 2-oxo-(9CI)
• acetyl cyanide
• Pyruvonitrile
• 2-oxopropionitrile
• acetonenitrile
• acetonnitrile
• Oxopropionitrile
• Propanenitrile,2-oxo
• pyruvnitrile
• Pyuvoitrile
• 2-oxo-propionitrile
• 2-Oxopropanenitrile
• NSC-91482
• AKOS015900162
• Pyruvonitrile, 90%
• 2-Oxopropiononitrile
• DTXCID10134921
• DTXSID10212430
• F0001-3503
• Pyruvic acid nitrile
• ACCN
• 631-57-2
• UNII-ULO441649V
• N12035
• 2Oxopropionitrile
• MFCD00001838
• Pyruvonitrile, tech. 90%
• alpha-Oxopropionitrile
• Oxypropionitrile
• NSC91482
• NSC 91482
• .alpha.-Oxopropionitrile
• Q15738374
• NS00035342
• EINECS 211-159-2
• CH3C(O)CN
• EN300-95845
• Pyruvonitrile, technical, >=90% (GC)
• AI3-28761
• Propanenitrile, 2oxo
• ULO441649V
• Pyruvonitrile (>90%)
• UN3273
• Propanenitrile, 2-oxo-

• MDL： MFCD00001838
• Inchi： 1S/2C3H3NO/c2*1-3(5)2-4/h1H3;5H,1H2
• InChI Key： XXPIKLGSLAGRLM-UHFFFAOYSA-N
• SMILES： CC(C#N)=O.OC(C#N)=C

Computed Properties

• Exact Mass: 69.02150
• Monoisotopic Mass: 69.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 86.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.1
• Topological Polar Surface Area: 40.9A^2

Experimental Properties

• Density: 0.974 g/mL at 25 °C(lit.)
• Boiling Point: 92-93 °C(lit.)
• Flash Point: Fahrenheit: 57.2 ° f
  Celsius: 14 ° c
  
• Refractive Index: n20/D 1.376(lit.)
• Solubility: Soluble in ether and acetonitrile.
• PSA: 40.86000
• LogP: 0.09898
• Vapor Pressure: 51.9±0.2 mmHg at 25°C

acetyl cyanide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H301 + H331-H315-H335-H412
• Warning Statement： P210-P261-P273-P301+P310+P330-P304+P340+P312-P403+P233
• Hazardous Material transportation number：UN 3273 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-23/25-37/38-51/53
• Safety Instruction： 45-61-36/37
• FLUKA BRAND F CODES：8-10-13
• Hazardous Material Identification：
• Safety Term：3.1
• Packing Group：II
• Risk Phrases：R11; R23/25; R51/53; R37/38
• Packing Group：II
• Hazard Level：3.1
• HazardClass：3.1
• PackingGroup：II
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones